Cas no 2227913-98-4 (rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid
• CAS No: 2227913-98-4
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 6521215
• PubChem ID: 165657625
• Update Time: 2025-10-30

rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid
• EN300-1862113
• 2227913-98-4

• Inchi： 1S/C17H16O2/c18-17(19)15-11-14(15)16(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14-16H,11H2,(H,18,19)/t14-,15-/m1/s1
• InChI Key： XMXQQUYGCQZXCP-HUUCEWRRSA-N
• SMILES： OC([C@@H]1C[C@H]1C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 252.115029749g/mol
• Monoisotopic Mass: 252.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2S)-2-(Diphenylmethyl)cyclopropane-1-carboxylic Acid (CAS: 2227913-98-4)

The compound rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid (CAS: 2227913-98-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This chiral cyclopropane derivative, characterized by its diphenylmethyl substituent and carboxylic acid functionality, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential modulator of biological targets. Recent studies have focused on its stereoselective synthesis, pharmacological profiling, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient enantioselective synthesis of rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid using a palladium-catalyzed cyclopropanation reaction. The researchers achieved high enantiomeric excess (ee > 95%) and yield (82%), highlighting the compound's accessibility for further derivatization. The study also revealed its role as a versatile building block for the development of novel protease inhibitors, particularly targeting thrombin and factor Xa in the coagulation cascade.

In the context of neurodegenerative diseases, a 2024 preprint from BioRxiv reported that rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid exhibits moderate inhibitory activity against beta-secretase (BACE1), a key enzyme in amyloid-beta production. Molecular docking simulations suggested that the cyclopropane ring and diphenylmethyl group occupy critical hydrophobic pockets in the BACE1 active site, providing a structural basis for further optimization. These findings position the compound as a promising scaffold for Alzheimer's disease drug development.

Pharmacokinetic studies published in European Journal of Pharmaceutical Sciences (2023) investigated the metabolic stability and membrane permeability of rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid. The compound demonstrated favorable metabolic stability in human liver microsomes (t_1/2 = 126 min) and moderate Caco-2 permeability (P_app = 8.7 × 10^-6 cm/s), suggesting reasonable oral bioavailability potential. However, researchers noted the need for prodrug strategies to improve its solubility profile for clinical translation.

Emerging applications in radiopharmaceuticals have also been explored, with a 2024 study in Nuclear Medicine and Biology describing the successful ¹⁸F-radiolabeling of a derivative of rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid for PET imaging of tumor-associated protease activity. The radiotracer showed specific accumulation in protease-rich tumor xenografts, with tumor-to-muscle ratios reaching 4.8:1 at 60 minutes post-injection, demonstrating its potential as a diagnostic tool in oncology.

Ongoing research efforts are focusing on expanding the therapeutic applications of rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid through structural modifications. A recent patent application (WO2024015328) discloses novel ester and amide derivatives with improved blood-brain barrier penetration for CNS targets. Additionally, computational studies predict favorable interactions with several GPCRs, particularly cannabinoid receptors, opening new avenues for pain management and neuropsychiatric disorder research.

In conclusion, rac-(1R,2S)-2-(diphenylmethyl)cyclopropane-1-carboxylic acid (CAS: 2227913-98-4) represents a multifaceted scaffold with growing importance in medicinal chemistry. Its recent applications span from cardiovascular and neurodegenerative diseases to diagnostic imaging, supported by advances in synthetic methodology and biological evaluation. Future research directions will likely focus on optimizing its drug-like properties and exploring novel therapeutic targets through systematic structure-activity relationship studies.